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Compound of Interest

Compound Name: DMPAC-Chol

Cat. No.: B10795683 Get Quote

Researchers, scientists, and drug development professionals handling DMPAC-Chol must

adhere to rigorous safety and disposal protocols to ensure a safe laboratory environment and

compliance with environmental regulations. While specific disposal instructions for DMPAC-
Chol are not publicly available, a comprehensive disposal plan can be formulated based on its

chemical properties as a cationic cholesterol derivative and standard practices for laboratory

chemical waste management.

Disclaimer: This document provides general guidance. Always consult your institution's

Environmental Health and Safety (EHS) department for specific procedures and to ensure

compliance with local, state, and federal regulations.[1][2][3]

Chemical and Safety Data for DMPAC-Chol
A summary of the known properties of DMPAC-Chol is presented below. As the toxicological

properties have not been fully investigated, it is crucial to handle this compound with care,

assuming it is potentially hazardous.
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Property Data

Chemical Name
(3β)-cholest-5-en-3-ol 3-[[3-

(dimethylamino)propyl]carbamate]

CAS Number 184582-91-0

Molecular Formula C₃₃H₅₈N₂O₂

Molecular Weight 514.84 g/mol

Physical Form Crystalline solid

Known Hazards

Cationic lipids can exhibit cytotoxic effects.[4]

Handle with appropriate personal protective

equipment (PPE). The toxicological properties

are not fully investigated.

Storage Store at -20°C for long-term stability.

Step-by-Step Disposal Protocol for DMPAC-Chol
Waste
The following protocol outlines the necessary steps for the safe disposal of DMPAC-Chol and

materials contaminated with it. This procedure is based on general hazardous waste

management guidelines for research laboratories.

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its nature as a synthetic cationic lipid with unknown

toxicological properties, all DMPAC-Chol waste, including pure substance, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), should be treated as hazardous

chemical waste.

Segregate Waste Streams:

Solid Waste: Collect unused DMPAC-Chol, contaminated gloves, weigh boats, and other

solid materials in a designated, compatible hazardous waste container.
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Liquid Waste: Collect solutions containing DMPAC-Chol in a separate, leak-proof

hazardous waste container. Do not mix with other incompatible waste streams. For

instance, avoid mixing with strong acids or bases unless part of a specific neutralization

protocol approved by your EHS office.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

Step 2: Packaging and Labeling
Proper packaging and labeling are critical for safety and regulatory compliance.

Container Selection: Use containers that are in good condition, compatible with the chemical

waste, and have a secure, tight-fitting lid. Plastic containers are often preferred over glass to

minimize the risk of breakage.

Labeling: All hazardous waste containers must be clearly labeled as soon as waste is first

added. The label must include:

The words "Hazardous Waste".

The full chemical name: "DMPAC-Chol" (avoid abbreviations or formulas).

For mixtures, list all constituents and their approximate percentages.

The date when waste was first added to the container (accumulation start date).

The name and contact information of the generating researcher or lab.

An indication of the hazards (e.g., "Toxic," "Irritant").

Step 3: Accumulation and Storage
Storage Location: Store waste containers in a designated satellite accumulation area within

the laboratory, at or near the point of generation.

Container Management: Keep waste containers closed at all times, except when adding

waste.
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Secondary Containment: It is best practice to store liquid waste containers in a secondary

containment bin to prevent the spread of material in case of a leak or spill.

Step 4: Disposal Request and Pickup
Arrange for Pickup: Do not dispose of DMPAC-Chol waste down the drain or in the regular

trash.

Contact EHS: Follow your institution's specific procedures to request a hazardous waste

pickup. This typically involves submitting a chemical waste collection form to your EHS

department.

Prepare for Transport: Ensure all containers are properly sealed and labeled before the

scheduled pickup by trained personnel.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of DMPAC-Chol
waste in a laboratory setting.
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Start: DMPAC-Chol Waste Generation

Step 1: Identify as Hazardous Waste

Segregate Waste Streams

Solid Waste (e.g., powder, gloves)

Solids

Liquid Waste (solutions)

Liquids

Step 2: Package in Labeled Solid Waste Container Step 2: Package in Labeled Liquid Waste Container

Step 3: Store in Satellite Accumulation Area

Step 4: Request Pickup from EHS

EHS Collects Waste for Final Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of DMPAC-Chol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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